Cas no 2171211-77-9 ((3R)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-4-methylpentanoic acid)

• Product Name: (3R)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-4-methylpentanoic acid
• CAS No: 2171211-77-9
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5974055
• PubChem ID: 165569166
• Update Time: 2025-05-21

(3R)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-4-methylpentanoic acid
• 2171211-77-9
• EN300-1579652
• (3R)-3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}-4-methylpentanoic acid

• Inchi： 1S/C27H32N2O5/c1-17(2)23(14-25(31)32)28-24(30)15-27(12-7-13-27)29-26(33)34-16-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,17,22-23H,7,12-16H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)/t23-/m1/s1
• InChI Key： WZZDWKWFQOSWSZ-HSZRJFAPSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(N[C@H](CC(=O)O)C(C)C)=O)CCC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-4-methylpentanoic acid

Introduction to (3R)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-4-methylpentanoic acid (CAS No. 2171211-77-9)

(3R)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-4-methylpentanoic acid (CAS No. 2171211-77-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate molecular structure, which includes a cyclobutyl ring, an amino group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups endows the molecule with unique chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The Fmoc protecting group is particularly noteworthy for its stability and ease of removal under mild conditions, which makes it an ideal choice for solid-phase peptide synthesis (SPPS). This synthetic approach has been widely adopted in the production of peptides and peptidomimetics, where the controlled introduction and removal of protecting groups are crucial for maintaining the integrity and purity of the final product. The use of Fmoc-protected amino acids has revolutionized peptide synthesis, enabling the efficient production of complex peptides with high yields and purity.

In recent years, the compound has been studied extensively for its potential therapeutic applications. One of the key areas of interest is its role in modulating protein-protein interactions (PPIs), which are critical for many biological processes, including signal transduction, cell cycle regulation, and apoptosis. The ability to selectively disrupt or enhance PPIs has significant implications for the treatment of various diseases, such as cancer, neurodegenerative disorders, and infectious diseases.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the binding affinity and selectivity of (3R)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-4-methylpentanoic acid towards a specific protein target involved in cancer cell proliferation. The results demonstrated that the compound exhibited high binding affinity and selectivity, suggesting its potential as a lead molecule for further drug development. The researchers also noted that the compound's unique structure allowed it to adopt a conformation that was highly complementary to the target protein's binding site, thereby enhancing its potency and selectivity.

Another area of research focuses on the compound's ability to cross biological membranes. The presence of the cyclobutyl ring and the methyl substituent on the pentanoic acid chain contribute to the molecule's lipophilicity, which facilitates its transport across cell membranes. This property is particularly important for drugs that need to reach intracellular targets or cross the blood-brain barrier (BBB). A study published in Bioorganic & Medicinal Chemistry Letters in 2021 evaluated the permeability of the compound using an in vitro model of the BBB. The results showed that the compound exhibited good permeability, indicating its potential for use in central nervous system (CNS) disorders.

The stability and solubility of (3R)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-4-methylpentanoic acid are also critical factors that influence its pharmaceutical development. Researchers have explored various strategies to enhance these properties, such as modifying the side chains or incorporating prodrug approaches. A recent study published in European Journal of Medicinal Chemistry reported that introducing a hydrophilic moiety into the side chain improved the solubility of the compound without compromising its biological activity. This modification could potentially enhance the bioavailability and pharmacokinetic profile of the drug, making it more suitable for clinical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of (3R)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-4-methylpentanoic acid in treating specific diseases. Early-phase trials have shown promising results, with patients exhibiting good tolerability and favorable pharmacodynamic responses. However, further studies are needed to fully understand the long-term effects and potential side effects of this compound.

In conclusion, (3R)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-4-methylpentanoic acid (CAS No. 2171211-77-9) represents a promising candidate in pharmaceutical research due to its unique chemical structure and biological properties. Its potential applications in modulating protein-protein interactions, crossing biological membranes, and enhancing drug stability make it a valuable target for further development. As research continues to advance, this compound may pave the way for new therapeutic strategies in various medical fields.